Cas no 637022-66-3 (1H-Pyrazole, 4-chloro-3-ethyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 4-chloro-3-ethyl-5-(trifluoromethyl)-
• CAS No: 637022-66-3
• MF: C₆H₆ClF₃N₂
• MW: 198.573450565338
• MDL: MFCD31801675
• CID: 1667459
• PubChem ID: 21071148
• Update Time: 2025-04-21

1H-Pyrazole, 4-chloro-3-ethyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-3-ethyl-5-(trifluoromethyl)-
• 4-Chloro-3-ethyl-5-(trifluoromethyl)-1H-Pyrazole
• AKOS037646403
• 4-Chloro-5-ethyl-3-trifluoromethyl-1-H-pyrazol
• AS-68595
• 4-chloro-5-Ethyl-3-trifluoromethyl-1H-pyrazole
• 637022-66-3
• 4-chloro-5-ethyl-3-(trifluoromethyl)-1H-pyrazole
• D86582
• SCHEMBL13683176
• SCHEMBL2873510

• MDL： MFCD31801675
• Inchi： 1S/C6H6ClF3N2/c1-2-3-4(7)5(12-11-3)6(8,9)10/h2H2,1H3,(H,11,12)
• InChI Key： XPHOQLFXRQWBOK-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NNC=1CC

Computed Properties

• Exact Mass: 198.01728
• Monoisotopic Mass: 198.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68